Cas no 2172470-44-7 (3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid)

• Product Name: 3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid
• CAS No: 2172470-44-7
• MF: C₂₆H₂₃BrN₂O₅
• MW: 523.375226259232
• CID: 5938828
• PubChem ID: 165527226
• Update Time: 2025-06-09

3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid
• 2172470-44-7
• 3-{[2-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methylpropanoic acid
• EN300-1496293

• Inchi： 1S/C26H23BrN2O5/c1-15(25(31)32)13-28-24(30)21-12-16(10-11-23(21)27)29-26(33)34-14-22-19-8-4-2-6-17(19)18-7-3-5-9-20(18)22/h2-12,15,22H,13-14H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： UCBPWYFUSJAZHU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(NCC(C(=O)O)C)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 522.07903g/mol
• Monoisotopic Mass: 522.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid

Recent Advances in the Study of 3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid (CAS: 2172470-44-7)

The compound 3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid (CAS: 2172470-44-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a brominated phenylformamido moiety, has shown promising potential in various research applications, particularly in peptide synthesis and drug discovery.

Recent studies have focused on the synthesis and characterization of this compound, highlighting its utility as a key intermediate in the preparation of complex peptides and small-molecule therapeutics. The presence of the Fmoc group facilitates its use in solid-phase peptide synthesis (SPPS), a widely employed technique in the development of peptide-based drugs. Additionally, the bromine atom provides a reactive site for further functionalization, enabling the incorporation of diverse pharmacophores.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the application of 3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid in the synthesis of novel protease inhibitors. The study demonstrated that the compound could be efficiently coupled with various amino acids and peptide sequences, yielding inhibitors with high specificity and potency against target enzymes. The findings underscore the compound's versatility as a building block in the design of therapeutic agents.

Another significant development involves the use of this compound in the development of fluorescent probes for biological imaging. A recent publication in ACS Chemical Biology detailed the synthesis of a series of fluorescently labeled peptides using 3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid as a starting material. The probes exhibited excellent photostability and cellular uptake, making them valuable tools for studying intracellular processes.

Despite these advancements, challenges remain in optimizing the synthetic routes for large-scale production of this compound. Researchers are actively investigating greener and more efficient methodologies to address these limitations. Recent efforts have focused on catalytic approaches and the use of alternative protecting groups to enhance yield and reduce environmental impact.

In conclusion, 3-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid (CAS: 2172470-44-7) represents a valuable tool in chemical biology and drug discovery. Its unique structural features and reactivity make it a versatile intermediate for the synthesis of peptides and small-molecule therapeutics. Ongoing research aims to further explore its applications and improve synthetic methodologies, paving the way for its broader use in the pharmaceutical industry.